![molecular formula C10H7F3N2O2S B8378622 [3-(4-Trifluoromethoxyphenyl)[1,2,4]thiadiazol-5-yl]methanol](/img/structure/B8378622.png)
[3-(4-Trifluoromethoxyphenyl)[1,2,4]thiadiazol-5-yl]methanol
Cat. No. B8378622
M. Wt: 276.24 g/mol
InChI Key: FBZLKIFUWJKQAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08492414B2
Procedure details
To a solution of 3-(4-trifluoromethoxyphenyl)-[1,2,4]thiadiazole-5-carboxylic acid ethyl ester (0.11 g, 0.35 mmol) in MeOH (10 ml) was added sodium borohydride (0.022 g, 0.59 mmol) portion wise. The resulting reaction mixture was stirred at room temperature for 2 h. After the completion of the reaction (TLC monitoring), the reaction mass was cooled to 0° C., quenched it with 2 ml of water and concentrated under vacuum. Added water (50 ml) and extracted with ethyl acetate (3×50 ml). The combined organic layer was dried over Na2SO4, filtered and concentrated under vacuum to get the product (0.10 g) that was carried forward to the next step without further purification.
Name
3-(4-trifluoromethoxyphenyl)-[1,2,4]thiadiazole-5-carboxylic acid ethyl ester
Quantity
0.11 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
C([O:3][C:4]([C:6]1[S:10][N:9]=[C:8]([C:11]2[CH:16]=[CH:15][C:14]([O:17][C:18]([F:21])([F:20])[F:19])=[CH:13][CH:12]=2)[N:7]=1)=O)C.[BH4-].[Na+]>CO>[F:21][C:18]([F:19])([F:20])[O:17][C:14]1[CH:13]=[CH:12][C:11]([C:8]2[N:7]=[C:6]([CH2:4][OH:3])[S:10][N:9]=2)=[CH:16][CH:15]=1 |f:1.2|
|
Inputs
Step One
|
Name
|
3-(4-trifluoromethoxyphenyl)-[1,2,4]thiadiazole-5-carboxylic acid ethyl ester
|
|
Quantity
|
0.11 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(=O)C1=NC(=NS1)C1=CC=C(C=C1)OC(F)(F)F
|
|
Name
|
|
|
Quantity
|
0.022 g
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-].[Na+]
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
was stirred at room temperature for 2 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting reaction mixture
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After the completion of the reaction (TLC monitoring)
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
the reaction mass was cooled to 0° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
quenched it with 2 ml of water
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated under vacuum
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
Added water (50 ml) and extracted with ethyl acetate (3×50 ml)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic layer was dried over Na2SO4
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated under vacuum
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(OC1=CC=C(C=C1)C1=NSC(=N1)CO)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 103.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
